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Compound of Interest

Compound Name: 2-Oxetanemethanamine

Cat. No.: B2990356 Get Quote

Effective management of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This document provides detailed procedures for the proper disposal

of 2-Oxetanemethanamine, tailored for researchers, scientists, and professionals in drug

development.

This guide outlines the essential safety precautions, handling instructions, and step-by-step

disposal protocols to minimize risks and ensure compliance with safety regulations.

Key Safety and Handling Information
2-Oxetanemethanamine is a chemical compound that requires careful handling due to its

potential hazards. Conflicting information exists regarding its classification, with some sources

labeling it as harmful if swallowed, inhaled, or in contact with skin, while others do not classify it

as a hazardous substance.[1][2] Given this ambiguity, it is prudent to handle the compound with

a high degree of caution. It may also be harmful to aquatic life with long-lasting effects.

Always wear appropriate Personal Protective Equipment (PPE) when handling 2-
Oxetanemethanamine:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Body Protection: A lab coat or other protective clothing.
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Respiratory Protection: Use only in a well-ventilated area or under a fume hood.[2]

Quantitative Data Summary
Property Value Source

Molecular Formula C4H9NO AbMole BioScience[1]

Molecular Weight 87.12 g/mol AbMole BioScience[1]

Boiling Point 130.9±13.0 °C (Predicted) ChemicalBook[3]

Density 1.004±0.06 g/cm3 (Predicted) ChemicalBook[3]

Storage Temperature 2-8°C, protect from light ChemicalBook[3]

Step-by-Step Disposal Protocol
The following protocol provides a detailed, step-by-step guide for the safe disposal of 2-
Oxetanemethanamine.

1. Waste Identification and Segregation:

Treat all 2-Oxetanemethanamine waste as hazardous chemical waste.

Do not mix 2-Oxetanemethanamine waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management guidelines.

Keep the waste in its original or a compatible, properly labeled container.

2. Containerization:

Ensure the waste container is in good condition, not leaking, and has a secure, tightly fitting

cap.[4]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "2-Oxetanemethanamine".

Do not leave funnels in the container opening between additions.[4]
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3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Ensure the storage area is away from incompatible materials such as strong acids, bases,

oxidizing agents, and reducing agents.[2]

4. Accidental Spill Cleanup:

In the event of a spill, evacuate non-essential personnel from the area.[1]

Wearing full PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand,

or earth).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area thoroughly.

Prevent the spill from entering drains or waterways.[1]

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Never dispose of 2-Oxetanemethanamine down the sanitary sewer.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Oxetanemethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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